Cas no 861543-30-8 (5(2H)-Isoxazolimine,3-pentyl-)

• Product Name: 5(2H)-Isoxazolimine,3-pentyl-
• CAS No: 861543-30-8
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 718325
• PubChem ID: 28980024
• Update Time: 2025-04-19

5(2H)-Isoxazolimine,3-pentyl- Chemical and Physical Properties

Names and Identifiers

• 5(2H)-Isoxazolimine,3-pentyl-
• Isoxazole, 3-amyl-2,5-dihydro-5-imino- (1CI)
• CS-0252827
• AKOS009253772
• DTXSID401313301
• 5-AMINO-3-PENTYLISOXAZOLE
• 3-pentyl-1,2-oxazol-5-amine
• 861543-30-8
• 3-Pentylisoxazol-5(2H)-imine
• Z362781266
• EN300-61710
• SCHEMBL1578164
• Q63399609
• 1038968-74-9
• 3-Pentyl-5-isoxazolamine

• Inchi： 1S/C8H14N2O/c1-2-3-4-5-7-6-8(9)11-10-7/h6H,2-5,9H2,1H3
• InChI Key： SWUFZCKNJXQAAH-UHFFFAOYSA-N
• SMILES： O1C(=CC(CCCCC)=N1)N

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų